Cas no 7597-94-6 ( )

  structure
  structure
Product Name: 
CAS No:7597-94-6
MF:C23H20O2
MW:328.403706550598
CID:982249
PubChem ID:348441
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • phenyl-[2-(2,4,6-trimethylbenzoyl)phenyl]methanone
    • (2-benzoylphenyl)(2,4,6-trimethylphenyl)methanone
    • 1-Benzoyl-2-(2,4,6-trimethyl-benzoyl)-benzol
    • 1-Benzoyl-2-< 2,4,6-trimethyl-benzoyl> -benzol
    • 2-< 2,4,6-Trimethyl-benzoyl> -benzophenon
    • AC1L89KI
    • AC1Q2HSV
    • NSC407728
    • o-benzoylmesitoylbenzene
    • 7597-94-6
    • DTXSID90324808
    • NSC-407728
    • &nbsp;
    • Inchi: 1S/C23H20O2/c1-15-13-16(2)21(17(3)14-15)23(25)20-12-8-7-11-19(20)22(24)18-9-5-4-6-10-18/h4-14H,1-3H3
    • InChI Key: CHTZTQWATBZLTP-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC=CC=C1C(C1C=CC=CC=1)=O)C1C(C)=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 328.1464
  • Monoisotopic Mass: 328.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
  • LogP: 5.07380
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